Cas no 2171821-85-3 (2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid)

• Product Name: 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
• CAS No: 2171821-85-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5835015
• PubChem ID: 165874256
• Update Time: 2025-06-15

2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
• 2171821-85-3
• 2-[N-tert-butyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
• EN300-1495588

• Inchi： 1S/C27H34N2O5/c1-18(13-14-24(30)29(16-25(31)32)27(2,3)4)15-28-26(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,13-17H2,1-4H3,(H,28,33)(H,31,32)
• InChI Key： XDYPFRVNASGSLZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid

Recent Advances in the Study of 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171821-85-3)

The compound 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171821-85-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key findings from the latest research is the role of this compound in facilitating the synthesis of modified peptides with enhanced stability and bioavailability. The tert-butyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups in its structure provide steric hindrance and chemical stability, making it an ideal candidate for solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to develop peptide analogs with improved pharmacokinetic properties, particularly in the context of anticancer and antimicrobial therapies.

In a recent study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the synthesis of peptidomimetics targeting protease enzymes. The study demonstrated that derivatives of 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid exhibited potent inhibitory activity against HIV-1 protease, with IC50 values in the nanomolar range. This highlights its potential as a scaffold for designing next-generation antiviral agents.

Another notable application of this compound is in the field of targeted drug delivery. Researchers have functionalized nanoparticles with peptides derived from 2171821-85-3 to achieve selective uptake in cancer cells. The Fmoc group, in particular, has been shown to enhance cellular permeability and reduce off-target effects. Preliminary in vivo studies in murine models have reported promising results, with significant tumor growth inhibition and minimal systemic toxicity.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing reaction conditions to improve yield and purity. For instance, a study in Organic Process Research & Development detailed a novel catalytic method for the efficient deprotection of the Fmoc group, which could streamline the production of peptide-based drugs incorporating this intermediate.

In conclusion, 2-N-tert-butyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171821-85-3) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from drug design to delivery systems, underscoring its importance in the development of innovative therapies. Future research is expected to further elucidate its mechanistic roles and expand its utility in clinical settings.